Cas no 2172017-46-6 (5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172017-46-6
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6290421
• PubChem ID: 164663705
• Update Time: 2025-10-18

5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593430
• 2172017-46-6
• [5-cyclopropyl-1-(3-methylbutan-2-yl)-1h-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C11H19N3O/c1-7(2)8(3)14-11(9-4-5-9)10(6-15)12-13-14/h7-9,15H,4-6H2,1-3H3
• InChI Key： SGFWUNKTJKOEJT-UHFFFAOYSA-N
• SMILES： OCC1=C(C2CC2)N(C(C)C(C)C)N=N1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 5-Cyclopropyl-1-(3-Methylbutan-2-yl)-1H-1,2,3-Triazol-4-ylmethanol (CAS No. 2172017-46-6)

5-Cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172017-46-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of this compound, particularly the cyclopropyl and 3-methylbutan-2-yl substituents, contribute to its potential therapeutic applications.

The chemical structure of 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol consists of a triazole ring with a cyclopropyl group at the 5-position and a 3-methylbutan-2-yl group at the 1-position. The presence of these functional groups imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic behavior. For instance, the cyclopropyl group is known for its strain energy and unique electronic effects, which can enhance the compound's binding affinity to target proteins.

Recent studies have explored the potential of 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazoles are widely used as antifungal agents due to their ability to inhibit ergosterol biosynthesis in fungal cells. The cyclopropyl and 3-methylbutan-2-yl substituents in this compound may enhance its antifungal activity by improving its lipophilicity and cellular uptake.

In addition to its antifungal properties, 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has shown promise in antibacterial research. Triazole derivatives have been reported to exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique structural features of this compound may contribute to its ability to disrupt bacterial cell walls or inhibit essential bacterial enzymes.

The anti-inflammatory potential of 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has also been investigated. Inflammation is a complex biological response involving various mediators and signaling pathways. Triazole compounds have been shown to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the cyclopropyl and 3-methylbutan-2-yl groups may enhance the compound's ability to interact with these enzymes and reduce inflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-cyclopropyl-1-(3-methylbutan-2-y)-1H-,2,3-triazol--4-yimethanol in various therapeutic settings. Preliminary results have been promising, with the compound demonstrating good bioavailability and a favorable safety profile. However, further research is needed to fully understand its mechanisms of action and potential side effects.

The synthesis of 5-cyclopropyl--(3--methylbutan--y)--H--,,-triazol--yimethanol typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method for forming triazole rings. The cyclopropyl and 3-methylbutan--y groups can be introduced through subsequent functional group manipulations.

In conclusion, 5-cyclopropyle-(methylbutany)--H--,,-triazol--yimethanol (CAS No. 2172017--6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound may play a significant role in addressing unmet medical needs in various disease areas.